1-(5-Bromo-2-fluorophenyl)-2,2,3,3,3-pentafluoropropan-1-one
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Description
1-(5-Bromo-2-fluorophenyl)-2,2,3,3,3-pentafluoropropan-1-one is an organic compound that features both bromine and fluorine atoms attached to a phenyl ring
Properties
Molecular Formula |
C9H3BrF6O |
|---|---|
Molecular Weight |
321.01 g/mol |
IUPAC Name |
1-(5-bromo-2-fluorophenyl)-2,2,3,3,3-pentafluoropropan-1-one |
InChI |
InChI=1S/C9H3BrF6O/c10-4-1-2-6(11)5(3-4)7(17)8(12,13)9(14,15)16/h1-3H |
InChI Key |
ODTQTWLFVJCCPY-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1Br)C(=O)C(C(F)(F)F)(F)F)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(5-Bromo-2-fluorophenyl)-2,2,3,3,3-pentafluoropropan-1-one typically involves the reaction of 5-bromo-2-fluorobenzene with pentafluoropropanone under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under an inert atmosphere to prevent unwanted side reactions. The reaction mixture is then purified using standard techniques such as recrystallization or chromatography to obtain the desired product in high purity.
Industrial Production Methods
On an industrial scale, the production of this compound may involve more efficient and scalable methods. These could include continuous flow reactors and advanced purification techniques to ensure consistent quality and yield. The use of automated systems and real-time monitoring can further enhance the efficiency and safety of the production process.
Chemical Reactions Analysis
Types of Reactions
1-(5-Bromo-2-fluorophenyl)-2,2,3,3,3-pentafluoropropan-1-one can undergo various types of chemical reactions, including:
Substitution Reactions: The bromine and fluorine atoms on the phenyl ring can be substituted with other functional groups using appropriate reagents.
Oxidation and Reduction Reactions: The carbonyl group in the compound can be reduced to an alcohol or oxidized to a carboxylic acid under suitable conditions.
Common Reagents and Conditions
Substitution Reactions: Common reagents include nucleophiles such as amines or thiols, and the reactions are typically carried out in polar solvents like dimethyl sulfoxide (DMSO) or acetonitrile.
Oxidation and Reduction Reactions: Oxidizing agents like potassium permanganate or reducing agents like lithium aluminum hydride can be used under controlled conditions to achieve the desired transformations.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield a variety of derivatives with different functional groups, while oxidation and reduction reactions can produce alcohols or carboxylic acids.
Scientific Research Applications
1-(5-Bromo-2-fluorophenyl)-2,2,3,3,3-pentafluoropropan-1-one has several applications in scientific research:
Medicinal Chemistry: It can be used as an intermediate in the synthesis of pharmaceuticals, particularly those targeting specific enzymes or receptors.
Materials Science: The compound’s unique electronic properties make it useful in the development of advanced materials, such as organic semiconductors.
Biological Research: It can be used to study the effects of halogenated compounds on biological systems, providing insights into their mechanisms of action and potential therapeutic applications.
Mechanism of Action
The mechanism by which 1-(5-Bromo-2-fluorophenyl)-2,2,3,3,3-pentafluoropropan-1-one exerts its effects depends on its specific application. In medicinal chemistry, it may act by binding to and inhibiting the activity of certain enzymes or receptors. The presence of bromine and fluorine atoms can enhance the compound’s binding affinity and selectivity, making it a valuable tool for drug discovery and development.
Comparison with Similar Compounds
Similar Compounds
- 1-(5-Bromo-2-fluorophenyl)ethanone
- 1-(5-Bromo-2-fluorophenyl)-2,2,2-trifluoroethanamine
- (5-Bromo-2-fluorophenyl)-2-pyrazinylmethanone
Uniqueness
1-(5-Bromo-2-fluorophenyl)-2,2,3,3,3-pentafluoropropan-1-one is unique due to the presence of multiple fluorine atoms, which can significantly alter its electronic properties and reactivity compared to similar compounds. This makes it particularly valuable in applications requiring high chemical stability and specific electronic characteristics.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
